2-Methylfluorene
Cat. No. B047199
M. Wt: 180.24 g/mol
InChI Key: RKJHJMAZNPASHY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05079260
Procedure details
A solution of 2-fluorenecarboxaldehyde (15 g, 77.1 mmol) in 250 mL of 10% solution of acetic acid in ethyl acetate was hydrogenated at 80 psi of hydrogen during 24 hours at room temperature over 20% palladium hydroxide on carbon (catalytic amount). The reaction was monitored by TLC (silica, 25% ethyl acetate in hexane). The catalyst was filtered off, evaporation of the solvents followed by recrystallization of the residual solid from ethanol:water 5:1 afforded 9.6 g (69.0%) of the product as colorless solid.
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Yield
69%
Identifiers
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REACTION_CXSMILES
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[CH:1]1[C:13]2[CH2:12][C:11]3[C:6](=[CH:7][CH:8]=[CH:9][CH:10]=3)[C:5]=2[CH:4]=[CH:3][C:2]=1[CH:14]=O.C(O)(=O)C.[H][H]>C(OCC)(=O)C.CCCCCC.[OH-].[OH-].[Pd+2]>[CH3:14][C:2]1[CH:3]=[CH:4][C:5]2[C:6]3[C:11](=[CH:10][CH:9]=[CH:8][CH:7]=3)[CH2:12][C:13]=2[CH:1]=1 |f:5.6.7|
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Inputs
Step One
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Name
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Quantity
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15 g
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Type
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reactant
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Smiles
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C1=C(C=CC=2C3=CC=CC=C3CC12)C=O
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[Compound]
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Name
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solution
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)(=O)O
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(C)(=O)OCC
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Name
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Quantity
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0 (± 1) mol
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Type
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catalyst
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Smiles
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[OH-].[OH-].[Pd+2]
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CCCCCC
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(C)(=O)OCC
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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The catalyst was filtered off
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CUSTOM
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Type
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CUSTOM
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Details
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evaporation of the solvents
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CUSTOM
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Type
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CUSTOM
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Details
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followed by recrystallization of the residual solid from ethanol:water 5:1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC1=CC=2CC3=CC=CC=C3C2C=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 9.6 g | |
| YIELD: PERCENTYIELD | 69% | |
| YIELD: CALCULATEDPERCENTYIELD | 69.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
